Cas no 88488-69-1 (Heptanal, 4-(diethoxymethyl)-5-methyl-)
88488-69-1 structure
Product Name:Heptanal, 4-(diethoxymethyl)-5-methyl-
CAS No:88488-69-1
MF:C13H26O3
MW:230.343744754791
CID:630853
PubChem ID:13205056
Update Time:2025-04-19
Heptanal, 4-(diethoxymethyl)-5-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Heptanal, 4-(diethoxymethyl)-5-methyl-
- 4-(diethoxymethyl)-5-methylheptanal
- 88488-69-1
- DTXSID60527506
-
- Inchi: 1S/C13H26O3/c1-5-11(4)12(9-8-10-14)13(15-6-2)16-7-3/h10-13H,5-9H2,1-4H3
- InChI Key: ZRAFGSXFDPXZSU-UHFFFAOYSA-N
- SMILES: O(CC)C(C(CCC=O)C(C)CC)OCC
Computed Properties
- Exact Mass: 230.18819469g/mol
- Monoisotopic Mass: 230.18819469g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 10
- Complexity: 165
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 35.5Ų
Heptanal, 4-(diethoxymethyl)-5-methyl- Related Literature
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Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
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2. Exclusive enantioselective recognition of glucopyranosides by inherently chiral hemicryptophanes†Olivier Perraud,Alexandre Martinez,Jean-Pierre Dutasta Chem. Commun., 2011,47, 5861-5863
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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